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Compound of Interest

Compound Name: 1-(4-Benzyloxyphenyl)-2-thiourea

Cat. No.: B1271019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-Benzyloxyphenyl)-2-
thiourea, a molecule of interest in the field of medicinal chemistry. This document details its

chemical identity, synthesis, and known biological activities, offering valuable information for

researchers engaged in drug discovery and development.

Chemical Identity and Properties
CAS Number: 65069-53-6

IUPAC Name: 1-(4-(benzyloxy)phenyl)thiourea

Synonyms: N-(4-(Benzyloxy)phenyl)thiourea, (4-Benzyloxyphenyl)thiourea

Property Value

Molecular Formula C₁₄H₁₄N₂OS

Molecular Weight 258.34 g/mol

Appearance White to off-white crystalline solid

Melting Point 198-200 °C

Solubility
Soluble in organic solvents such as DMSO and

DMF
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Synthesis
The synthesis of 1-(4-Benzyloxyphenyl)-2-thiourea can be achieved through a

straightforward and efficient two-step process, commencing with the preparation of the key

intermediate, 4-(benzyloxy)aniline.

Experimental Protocol: Synthesis of 1-(4-
Benzyloxyphenyl)-2-thiourea
Step 1: Synthesis of 4-(Benzyloxy)aniline

A common method for the synthesis of 4-(benzyloxy)aniline involves the benzylation of 4-

aminophenol. In a typical procedure, 4-aminophenol is reacted with benzyl chloride in the

presence of a base, such as potassium carbonate, in a suitable solvent like acetone or ethanol.

The reaction mixture is heated to reflux for several hours. After completion, the product is

isolated by filtration and purified by recrystallization.

Step 2: Synthesis of 1-(4-Benzyloxyphenyl)-2-thiourea

The final product is synthesized by the reaction of 4-(benzyloxy)aniline with an isothiocyanate

source. A widely used method is the reaction with ammonium thiocyanate in the presence of an

acid catalyst.

Detailed Methodology:

To a solution of 4-(benzyloxy)aniline (1 equivalent) in a suitable solvent such as ethanol or a

mixture of water and ethanol, add a solution of ammonium thiocyanate (1.1 equivalents).

Acidify the mixture with a mineral acid, for instance, hydrochloric acid, and heat to reflux for

4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature, which typically induces the

precipitation of the product.
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Collect the solid product by filtration, wash with cold water, and then a small amount of cold

ethanol.

Further purify the crude product by recrystallization from a suitable solvent, such as ethanol,

to yield pure 1-(4-Benzyloxyphenyl)-2-thiourea.

Alternatively, the synthesis can be performed by reacting 4-(benzyloxy)aniline with benzoyl

isothiocyanate, followed by hydrolysis of the resulting N-benzoylthiourea derivative.

Potential Biological Activities and Therapeutic
Applications
Thiourea derivatives are a well-established class of compounds with a broad spectrum of

biological activities. While specific studies on 1-(4-Benzyloxyphenyl)-2-thiourea are limited,

the general activities of related compounds suggest its potential in several therapeutic areas.

Anticancer Activity
Numerous thiourea derivatives have demonstrated significant anticancer properties. The

proposed mechanisms of action often involve the inhibition of key signaling pathways crucial

for cancer cell proliferation and survival. For instance, certain N-aryl-N'-benzoylthiourea

derivatives have been shown to inhibit Epidermal Growth Factor Receptor (EGFR) and Human

Epidermal Growth Factor Receptor 2 (HER-2), both of which are important targets in cancer

therapy.[1] The cytotoxic effects of some thiourea compounds are also attributed to the

induction of apoptosis and the inhibition of pro-inflammatory cytokines like Interleukin-6 (IL-6).

[2]

Antimicrobial Activity
The thiourea scaffold is present in various antimicrobial agents. The mechanism of action for

some thiourea-based drugs involves the inhibition of essential microbial enzymes. For

example, the thiourea drug isoxyl has been shown to inhibit oleic acid synthesis in

Mycobacterium tuberculosis, a critical pathway for the bacterium's survival.[3] The antimicrobial

spectrum of thiourea derivatives can be broad, encompassing both bacteria and fungi.[4][5]

Antioxidant Activity
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Several thiourea derivatives have been reported to possess antioxidant properties.[6][7] Their

ability to scavenge free radicals and reduce oxidative stress suggests potential applications in

conditions where oxidative damage plays a pathological role.

Signaling Pathways and Mechanisms of Action
While specific signaling pathways modulated by 1-(4-Benzyloxyphenyl)-2-thiourea have not

been elucidated, studies on structurally related compounds provide insights into potential

mechanisms.

Inhibition of Tyrosine Kinases: As mentioned, EGFR and HER-2 are potential targets. Inhibition

of these receptor tyrosine kinases would disrupt downstream signaling cascades, such as the

MAPK/ERK and PI3K/Akt pathways, which are pivotal for cell growth and proliferation.
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Figure 1: Postulated inhibitory action of 1-(4-Benzyloxyphenyl)-2-thiourea on EGFR/HER-2

signaling.

Induction of Apoptosis: The pro-apoptotic activity of some thioureas suggests an interaction

with the intrinsic or extrinsic apoptotic pathways. This could involve the modulation of Bcl-2

family proteins or the activation of caspases.
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Figure 2: A simplified workflow of apoptosis induction potentially mediated by thiourea

derivatives.

Future Directions
1-(4-Benzyloxyphenyl)-2-thiourea represents a promising scaffold for the development of

novel therapeutic agents. Further research is warranted to:

Elucidate its specific biological targets and mechanisms of action.

Investigate its efficacy in various preclinical models of cancer, infectious diseases, and

inflammatory conditions.
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Explore structure-activity relationships by synthesizing and evaluating a library of related

derivatives to optimize potency and selectivity.

This technical guide serves as a foundational resource for researchers interested in exploring

the therapeutic potential of 1-(4-Benzyloxyphenyl)-2-thiourea. The provided information on its

synthesis and potential biological activities is intended to facilitate further investigation into this

intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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